6-chloro-N-[4-fluoro-3-(morpholine-4-sulfonyl)phenyl]pyridine-3-carboxamide

• IUPAC Name: 6-chloro-N-(4-fluoro-3-morpholin-4-ylsulfonylphenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C16H15ClFN3O4S/c17-15-4-1-11(10-19-15)16(22)20-12-2-3-13(18)14(9-12)26(23,24)21-5-7-25-8-6-21/h1-4,9-10H,5-8H2,(H,20,22)
• InChI Key: QCPWDDMWAHCXSV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=C(C=CC(=C2)NC(=O)C3=CN=C(C=C3)Cl)F
• Molecular Formula: C16H15ClFN3O4S
• Molecular Weight: 399.8 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound is determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. The analysis includes the identification of functional groups, the configuration of stereocenters, and the conformation of flexible molecules.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This includes the conditions under which the reactions occur, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This includes the compound’s melting point, boiling point, solubility in various solvents, and stability under various conditions. It also includes the compound’s reactivity with common reagents.

Mechanism of Action

For biologically active compounds, the mechanism of action describes how the compound interacts with biological systems. This could involve binding to a specific protein, inhibiting an enzyme, or interacting with DNA.

Safety and Hazards

This includes the compound’s toxicity, flammability, and environmental impact. It also includes precautions that should be taken when handling the compound.

Future Directions

Future directions could involve improving the synthesis of the compound, finding new reactions that the compound undergoes, or discovering new biological activities of the compound.